N-(4,5-dihydro-1,3-thiazol-2-yl)-2-[(4-methyl-2-pyrimidinyl)thio]acetamide

• IUPAC Name: N-(4,5-dihydro-1,3-thiazol-2-yl)-2-(4-methylpyrimidin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C10H12N4OS2/c1-7-2-3-11-9(13-7)17-6-8(15)14-10-12-4-5-16-10/h2-3H,4-6H2,1H3,(H,12,14,15)
• InChI Key: BWQWOKRMJBHYLC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1)SCC(=O)NC2=NCCS2
• Molecular Formula: C10H12N4OS2
• Molecular Weight: 268.4 g/mol

Description

N-(4,5-dihydro-1,3-thiazol-2-yl)-2-[(4-methyl-2-pyrimidinyl)thio]acetamide, commonly known as DTTA, is a chemical compound that has gained significant interest in scientific research due to its various applications in the field of biochemistry and pharmacology.

Mechanism of Action

DTTA exerts its effects by acting as a thioacetamide derivative that can bind to and inhibit various enzymes and proteins in the body. It has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and transcription, by binding to the enzyme's active site. DTTA also inhibits the activity of DNA polymerase, which is involved in DNA synthesis, by binding to the enzyme's catalytic domain.
Biochemical and Physiological Effects:
DTTA has been found to have various biochemical and physiological effects in the body. It has been shown to induce apoptosis in cancer cells by activating the caspase pathway, which leads to the cleavage of various proteins and ultimately cell death. Additionally, DTTA has been found to reduce oxidative stress and inflammation in the brain, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

DTTA has several advantages for lab experiments, including its high purity, stability, and ease of synthesis. However, one limitation of DTTA is its low solubility in water, which can make it difficult to work with in certain experiments. Additionally, the potential toxicity of DTTA must be carefully considered when using it in lab experiments.

Future Directions

There are several future directions for research involving DTTA. One potential avenue is to investigate its potential use as a drug target in other diseases beyond cancer, Alzheimer's, and Parkinson's disease. Additionally, further studies are needed to elucidate the precise mechanism of action of DTTA and to identify other potential targets for the compound. Finally, research is needed to optimize the synthesis method for DTTA and to develop more efficient purification and isolation techniques.

Synthesis Methods

DTTA is synthesized through a multi-step process involving the reaction of 2-amino-4,5-dihydrothiazole with 4-methyl-2-chloropyrimidine, followed by the addition of sodium hydrosulfide and acetic anhydride. The final product is obtained through purification and isolation techniques such as column chromatography and recrystallization.

Scientific Research Applications

DTTA has been extensively studied for its potential use as a drug target in various diseases such as cancer, Alzheimer's, and Parkinson's disease. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting the activity of enzymes such as topoisomerase II and DNA polymerase. Additionally, DTTA has been found to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.